![molecular formula C23H23N7O4S3 B2884337 4-(N,N-dimethylsulfamoyl)-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide CAS No. 393875-21-3](/img/structure/B2884337.png)
4-(N,N-dimethylsulfamoyl)-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C23H23N7O4S3 and its molecular weight is 557.66. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives have been synthesized and evaluated for their ability to inhibit corrosion of carbon steel in acidic solutions. These compounds show promising results as corrosion inhibitors, highlighting their potential in industrial applications to protect metals against corrosion in aggressive environments (Hu et al., 2016).
Heterocyclic Compound Synthesis
Research into benzothiazole- and benzimidazole-based heterocycles has demonstrated the versatility of these compounds as building blocks for synthesizing a wide range of novel heterocyclic structures. These structures have potential applications in medicinal chemistry, materials science, and as intermediates in the synthesis of complex organic molecules (Darweesh et al., 2016).
Anticancer Activity
A series of thiazol-2-yl compounds have been designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines. Such studies contribute to the development of new therapeutic agents for treating cancer, showcasing the potential of thiazolyl compounds in oncological research (Ravinaik et al., 2021).
Antimicrobial Agents
Thiazolidinone derivatives have been synthesized and assessed for their antimicrobial activity against a range of bacterial and fungal strains. This research indicates the potential of thiazolidinone compounds in developing new antimicrobial agents to address the challenge of antibiotic resistance (Patel et al., 2012).
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N7O4S3/c1-29(2)37(33,34)18-10-8-16(9-11-18)21(32)25-14-19-27-28-23(30(19)17-6-4-3-5-7-17)36-15-20(31)26-22-24-12-13-35-22/h3-13H,14-15H2,1-2H3,(H,25,32)(H,24,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QECXUAUSKQFUKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N7O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
557.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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